Cas no 313550-10-6 (N-{naphtho1,2-d1,3thiazol-2-yl}-3-phenoxybenzamide)

N-{naphtho1,2-d1,3thiazol-2-yl}-3-phenoxybenzamide structure
313550-10-6 structure
Product Name:N-{naphtho1,2-d1,3thiazol-2-yl}-3-phenoxybenzamide
CAS No:313550-10-6
MF:C24H16N2O2S
MW:396.461044311523
CID:6430221
PubChem ID:1714973
Update Time:2023-12-27

N-{naphtho1,2-d1,3thiazol-2-yl}-3-phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

    • N-{naphtho1,2-d1,3thiazol-2-yl}-3-phenoxybenzamide
    • N-(naphtho[1,2-d]thiazol-2-yl)-3-phenoxybenzamide
    • F0013-0311
    • SR-01000394960
    • Oprea1_816532
    • 313550-10-6
    • SR-01000394960-1
    • Z28418845
    • N-{NAPHTHO[1,2-D][1,3]THIAZOL-2-YL}-3-PHENOXYBENZAMIDE
    • N-benzo[e][1,3]benzothiazol-2-yl-3-phenoxybenzamide
    • AKOS001020635
    • Benzamide, N-naphtho[1,2-d]thiazol-2-yl-3-phenoxy-
    • Inchi: 1S/C24H16N2O2S/c27-23(17-8-6-11-19(15-17)28-18-9-2-1-3-10-18)26-24-25-22-20-12-5-4-7-16(20)13-14-21(22)29-24/h1-15H,(H,25,26,27)
    • InChI Key: MSDREIXHQXCNQZ-UHFFFAOYSA-N
    • SMILES: C(NC1=NC2=C3C(C=CC=C3)=CC=C2S1)(=O)C1=CC=CC(OC2=CC=CC=C2)=C1

Computed Properties

  • Exact Mass: 396.09324893g/mol
  • Monoisotopic Mass: 396.09324893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 567
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 79.5Ų

N-{naphtho1,2-d1,3thiazol-2-yl}-3-phenoxybenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F0013-0311-2μmol
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